
Application Notes: Phenolic Resins in High-
Pressure Laminates

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Formaldehyde;phenol

Cat. No.: B1633637 Get Quote

Phenolic resins, synthesized through the reaction of phenol and formaldehyde, are

thermosetting polymers that serve as a foundational material in the manufacturing of high-

pressure laminates (HPL).[1][2] These laminates are engineered composites created by

impregnating layers of substrate materials—such as paper, cotton fabric, or glass cloth—with

phenolic resin.[3][4] The subsequent application of high heat and pressure transforms these

layers into a single, rigid, and durable sheet.[3][5]

The crosslinked polymer matrix formed during the curing process imparts a unique combination

of properties to the final product, including excellent mechanical strength, dimensional stability,

and resistance to heat, chemicals, and electrical currents.[1][6] This versatility makes phenolic

laminates indispensable in a wide range of industries.

Key Properties and Applications:

Electrical Insulation: Due to their high dielectric strength, phenolic laminates are extensively

used as insulators in transformers, switchgears, circuit boards (PCBs), and other electronic

components.[3][6]

Mechanical Durability: Paper-based phenolics are suitable for moderate mechanical loads,

while laminates reinforced with canvas, linen, or glass fabric offer enhanced impact

resistance and tensile strength.[6] This makes them ideal for manufacturing robust parts like

gears, pulleys, rollers, jigs, and fixtures.[2][6]
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Thermal Stability: Phenolic laminates can withstand moderate to high temperatures without

significant degradation, making them suitable for components in motors, relays, and ovens.

[2][6]

Chemical Resistance: The cured resin provides a barrier against various chemicals and

solvents, a critical feature for industrial and laboratory work surfaces.[7][8]

Automotive and Aerospace: The combination of strength, light weight, and fire resistance

allows for their use in interior components, structural parts, and heat shields in vehicles and

aircraft.[3]

Data Presentation
Table 1: Typical Mechanical Properties of Paper Phenolic Laminates

Property Metric English

Hardness, Rockwell E 86.0 – 91.0 86.0 – 91.0

Tensile Strength, Ultimate 41.0 – 57.9 MPa 5950 – 8400 psi

Modulus of Elasticity 4.10 – 8.64 GPa 595 – 1250 ksi

Flexural Yield Strength 76.0 – 109 MPa 11000 – 15800 psi

Data sourced from Boedeker

Plastics, values at 73°F

(23°C).[9]

Table 2: Processing Parameters for High-Pressure Laminate Manufacturing
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Parameter Value Unit

Pressing Temperature 150 - 180 °C

Pressing Pressure 1000 - 1500 psi

Curing Time 30 - 90 minutes

Typical values depend on

laminate thickness and specific

resin formulation.[5][7]

Table 3: Resin Synthesis and Curing Characteristics

Parameter Resin 1 Resin b Resin c Resin bc

Initial pH 7.996 8.041 8.027 7.996

Final pH 7.461 7.485 7.221 7.127

Viscosity (after

synthesis)
18.8 31.6 54.3 447.5

Curing Onset

Temp (To1)
121.06 123.83 124.38 136.47

Curing Peak

Temp (Tpeak1)
157.49 157.77 159.09 165.82

Reaction

Enthalpy (ΔH1)
-92.16 -48.33 -48.61 -60.91

Data adapted

from Thébault et

al. (2018).

Viscosity in

mPas;

Temperatures in

°C; Enthalpy in

J/g.[10][11]
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Experimental Protocols
Protocol 1: Synthesis of Resol-Type Phenolic Resin
This protocol describes a general laboratory procedure for synthesizing a resol-type phenolic

resin, which is catalyzed by an alkaline catalyst.

Materials:

Phenol

Formalin (37% formaldehyde solution)

Sodium Hydroxide (NaOH) solution

Three-neck round-bottom flask

Stirrer, backflow condenser, thermometer, and dropping funnel

Heating mantle or oil bath

Ice bath

Procedure:

Add phenol and the sodium hydroxide solution to the three-neck flask and mix thoroughly.

Slowly add the formalin solution from the dropping funnel. Monitor the temperature closely,

ensuring it does not exceed 90°C.

Once the formalin addition is complete, heat the mixture to a setpoint of 90°C using the oil

bath.

Maintain the reaction at this temperature for a specified duration (e.g., 2-3 hours) under

continuous stirring.[10][12]

After the reaction period, rapidly cool the flask using an ice bath to quench the reaction.[12]
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The resulting resin can be stored for subsequent use in impregnation. For certain

applications, water may be removed via vacuum distillation.[10]

Protocol 2: Manufacturing of High-Pressure Laminates
(HPL)
This protocol outlines the industrial process for creating HPL sheets.

Materials & Equipment:

Synthesized phenolic resin

Substrate material (e.g., Kraft paper)

Resin impregnation line with drying tunnel

Hydraulic press with heated platens

Cutting and finishing tools

Procedure:

Resin Preparation: Formulate the phenolic resin to achieve the desired viscosity and solid

content for impregnation.[7]

Impregnation: Pass the substrate sheets through a resin bath to ensure complete saturation.

[1][3]

Drying: The impregnated sheets are then passed through a drying tunnel to remove excess

moisture and solvents, preparing them for lamination.[1]

Stacking: Layer the dried, resin-coated sheets to build the desired laminate thickness.

Decorative top layers and protective overlays may be added at this stage.[5][7]

Pre-pressing & Degassing: A preliminary pressing at low pressure removes trapped air and

excess resin, preventing voids in the final product.[7]
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Hot Pressing (Curing): Place the stacked assembly into a hydraulic press. Apply high

pressure (1000-1500 psi) and temperature (150-180°C).[7] This triggers the thermosetting

reaction, where the resin cures and forms strong, permanent cross-linked bonds between

the layers.[1] The curing time can range from 30 to 90 minutes.[5][7]

Cooling: After curing, the laminate undergoes a controlled cooling process to ensure

dimensional stability and prevent thermal shock.[7]

Finishing: The final laminate sheets are trimmed to size and finished as required.

Protocol 3: Ball Impact Resistance Test (ISO 4586)
This protocol is used to assess the ability of a laminate surface to withstand mechanical impact.

Equipment:

Test apparatus capable of dropping a steel ball from a specified height.

Steel ball: 25.4 mm diameter, 224 g mass.[13]

Laminate test specimen.

Procedure:

Secure the HPL test specimen in the test apparatus.

Release the steel ball to fall onto the surface of the laminate from a specified height (e.g.,

300 mm to 600 mm).[13]

Visually inspect the impact point on the laminate surface.

Acceptance Criteria: The laminate passes the test if there are no visible cracks or significant

damage that would impair its appearance or functionality.[8][13]
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Caption: High-Pressure Laminate (HPL) Manufacturing Workflow.
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Caption: Process flow for Resol-Type Phenolic Resin Synthesis.
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Caption: Relationship between substrate, laminate, and application.
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Caption: Workflow for the Ball Impact Resistance Test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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